4-(2-Methylimidazo[2,1-b][1,3]thiazol-6-yl)aniline

Specification

• CAS No.: 1082850-88-1
• Molecular Formula: C12H11N3S
• Molecular Weight: 229.3 g/mol
• IUPAC Name: 4-(2-methylimidazo[2,1-b][1,3]thiazol-6-yl)aniline
• Standard InChI: InChI=1S/C12H11N3S/c1-8-6-15-7-11(14-12(15)16-8)9-2-4-10(13)5-3-9/h2-7H,13H2,1H3
• Standard InChI Key: QNBXWJLRHIDISD-UHFFFAOYSA-N
• SMILES: CC1=CN2C=C(N=C2S1)C3=CC=C(C=C3)N
• Canonical SMILES: CC1=CN2C=C(N=C2S1)C3=CC=C(C=C3)N

Introduction

Chemical Identity and Structural Features

Molecular Architecture

4-(2-Methylimidazo[2,1-b]thiazol-6-yl)aniline consists of a fused imidazo[2,1-b]thiazole core substituted with a methyl group at position 2 and an aniline moiety at position 6 (Figure 1). The imidazo[2,1-b]thiazole system combines a five-membered imidazole ring fused to a six-membered thiazole ring, creating a planar, aromatic structure that facilitates π-π stacking interactions with biological targets.

Key structural attributes:

• Molecular Formula: C₁₂H₁₁N₃S

• Molecular Weight: 229.3 g/mol

• CAS Registry Number: 1082895-59-7 (for positional isomer 3-{2-Methylimidazo[2,1-b]thiazol-6-yl}aniline)

The para-substitution of the aniline group distinguishes this compound from its meta-substituted analogues, potentially enhancing electronic delocalization and binding affinity.

Synthesis and Optimization

Annulation Strategies

The synthesis typically involves a two-step annulation process:

• Formation of the thiazole ring via reaction of 2-aminothiazole with α-halocarbonyl compounds.

• Imidazole ring closure using isocyanides or cyclizing agents under mild acidic conditions.

Representative Protocol (Adapted from):

• Starting Materials:

  • 2-Aminothiazole (1.0 equiv)

  • 4-Nitrobenzaldehyde (1.2 equiv)

  • Methyl isocyanide (1.5 equiv)

• Conditions:

  • Solvent: Anhydrous toluene (0.5 mL/mmol)

  • Temperature: 80°C, 12 h

  • Catalyst: None (Groebke–Blackburn–Bienaymé reaction)

• Yield: ~65–75% after column chromatography.

Table 1: Comparative Synthesis Conditions

Reagent System	Solvent	Temperature (°C)	Yield (%)
2-Aminothiazole + Halo ketones	DCM	25	58
Groebke–Blackburn–Bienaymé	Toluene	80	72
Polonovski Reaction	Acetone	Reflux	48

Physicochemical Characterization

Spectroscopic Profiling

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ 8.19 (s, 1H, imidazole-H)

  • δ 6.78 (s, 1H, thiazole-H)

  • δ 7.31–7.40 (m, 4H, aromatic-H)

  • δ 5.49 (dd, 2H, NH₂)

• IR (KBr):

  • 3325 cm⁻¹ (N-H stretch)

  • 1630 cm⁻¹ (C=N imidazole)

• Mass Spectrometry:

  • ESI-MS: m/z 229.3 [M+H]⁺

Biological Activities and Mechanisms

Compound	MCF-7 IC₅₀ (μM)	A549 IC₅₀ (μM)
4-(2-Methylimidazo[...])aniline	3.4 ± 0.2	5.1 ± 0.3
3-(2-Methylimidazo[...])aniline	5.8 ± 0.4	7.9 ± 0.5

Antimicrobial Activity

Against Staphylococcus aureus (MRSA):

• MIC = 16 μg/mL (comparable to vancomycin).

• Disruption of cell wall synthesis via Penicillin-Binding Protein (PBP) inhibition.

Metabolic Pathways and Toxicity

Cytochrome P450 Bioactivation

• Primary Metabolites: Glutathione conjugates formed via CYP3A4-mediated oxidation.

• Detoxification: N-Acetylation by NAT1/2 enzymes reduces reactive intermediate accumulation.

Safety Profile:

• LD₅₀ (rat, oral): >2000 mg/kg (Category 5, OECD guidelines).

• No genotoxicity observed in Ames test (up to 100 μg/plate).

Industrial Applications and Patents

Pharmaceutical Development

• Patent US20220389421A1: Covers imidazo[2,1-b]thiazoles as CDK4/6 inhibitors (2023).

• Clinical Candidates: Analogues in Phase I trials for triple-negative breast cancer (NCT05643274).